Cas no 1014-98-8 (Benzene,1,4-bis(isocyanatomethyl)-)

Benzene,1,4-bis(isocyanatomethyl)- structure
1014-98-8 structure
Product Name:Benzene,1,4-bis(isocyanatomethyl)-
CAS No:1014-98-8
MF:C10H8N2O2
MW:188.182722091675
CID:200147
PubChem ID:13907
Update Time:2025-04-19

Benzene,1,4-bis(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-bis(isocyanatomethyl)-
    • 1,4-Bis(isocyanatomethyl)benzene
    • 1,4-Bis-isocyanatomethyl-benzol
    • AC1L22QH
    • ISOCYANIC ACID, p-XYLYLENE ESTER
    • LS-84465
    • p-Xylylendiisocyanat
    • p-xylylene diisocyanate
    • p-Xylylene isocyanate
    • OHLKMGYGBHFODF-UHFFFAOYSA-N
    • 1,4-xylylene diisocyanate
    • DTXSID60143907
    • 1014-98-8
    • NS00023060
    • SCHEMBL21089
    • Inchi: 1S/C10H8N2O2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h1-4H,5-6H2
    • InChI Key: OHLKMGYGBHFODF-UHFFFAOYSA-N
    • SMILES: O=C=NCC1C=CC(CN=C=O)=CC=1

Computed Properties

  • Exact Mass: 188.05864
  • Monoisotopic Mass: 188.058578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.11
  • Boiling Point: 295.4°Cat760mmHg
  • Flash Point: 119.9°C
  • Refractive Index: 1.55
  • PSA: 58.86
  • LogP: 1.35820

Benzene,1,4-bis(isocyanatomethyl)- Security Information

  • Safety Term:−."> A poison. A flammable liquid. When heated to decomposition it emits toxic vapors of CN−.
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